2-[2-(2,4-dimethylphenoxy)ethyl]-2H-1,2,3-benzotriazole

• IUPAC Name: 2-[2-(2,4-dimethylphenoxy)ethyl]benzotriazole
• InChI: InChI=1S/C16H17N3O/c1-12-7-8-16(13(2)11-12)20-10-9-19-17-14-5-3-4-6-15(14)18-19/h3-8,11H,9-10H2,1-2H3
• InChI Key: KINXJUCLTBIXBM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OCCN2N=C3C=CC=CC3=N2)C
• Molecular Formula: C16H17N3O
• Molecular Weight: 267.33 g/mol

Description

2-[2-(2,4-dimethylphenoxy)ethyl]-2H-1,2,3-benzotriazole, also known as UV-328, is a widely used ultraviolet (UV) absorber in various polymers, coatings, and plastics. It is a chemical compound that belongs to the family of benzotriazoles and is known for its excellent UV absorption properties. UV-328 plays a crucial role in protecting materials from UV radiation, which can cause degradation, discoloration, and other damage.

Mechanism of Action

The mechanism of action of 2-[2-(2,4-dimethylphenoxy)ethyl]-2H-1,2,3-benzotriazole involves the absorption of UV radiation in the range of 290-400 nm. 2-[2-(2,4-dimethylphenoxy)ethyl]-2H-1,2,3-benzotriazole absorbs UV radiation by forming a complex with the excited state of the chromophore. This complex then dissipates the absorbed energy as heat, preventing the chromophore from undergoing photochemical reactions that can cause degradation and other damage.
Biochemical and Physiological Effects
2-[2-(2,4-dimethylphenoxy)ethyl]-2H-1,2,3-benzotriazole has been shown to have low toxicity and is generally considered safe for use in various applications. However, some studies have suggested that 2-[2-(2,4-dimethylphenoxy)ethyl]-2H-1,2,3-benzotriazole may have endocrine-disrupting effects, particularly in aquatic organisms. Further research is needed to fully understand the potential risks associated with the use of 2-[2-(2,4-dimethylphenoxy)ethyl]-2H-1,2,3-benzotriazole.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-[2-(2,4-dimethylphenoxy)ethyl]-2H-1,2,3-benzotriazole is its excellent UV absorption properties, which make it an ideal candidate for protecting materials from UV radiation. 2-[2-(2,4-dimethylphenoxy)ethyl]-2H-1,2,3-benzotriazole is also relatively easy to synthesize and is commercially available in large quantities. However, 2-[2-(2,4-dimethylphenoxy)ethyl]-2H-1,2,3-benzotriazole has some limitations, particularly in terms of its solubility in water. This can make it challenging to use in certain applications, particularly those that require water-based solutions.

Future Directions

There are several future directions for research on 2-[2-(2,4-dimethylphenoxy)ethyl]-2H-1,2,3-benzotriazole. One area of interest is the development of new and improved UV absorbers with enhanced properties, such as increased solubility in water. Another area of interest is the study of the potential risks associated with the use of 2-[2-(2,4-dimethylphenoxy)ethyl]-2H-1,2,3-benzotriazole, particularly in terms of its endocrine-disrupting effects. Finally, there is potential for the use of 2-[2-(2,4-dimethylphenoxy)ethyl]-2H-1,2,3-benzotriazole and other benzotriazole derivatives in drug discovery and development, particularly in the development of new cancer therapies.

Synthesis Methods

The synthesis of 2-[2-(2,4-dimethylphenoxy)ethyl]-2H-1,2,3-benzotriazole involves the reaction of 2,4-dimethylphenol with ethylene oxide in the presence of a catalyst to produce 2-(2,4-dimethylphenoxy)ethanol. The resulting product is then reacted with cyanuric chloride to form the intermediate, which is further reacted with 2-aminobenzotriazole to produce the final product, 2-[2-(2,4-dimethylphenoxy)ethyl]-2H-1,2,3-benzotriazole.

Scientific Research Applications

2-[2-(2,4-dimethylphenoxy)ethyl]-2H-1,2,3-benzotriazole has been extensively used in scientific research, particularly in the field of materials science. Its excellent UV absorption properties make it an ideal candidate for protecting materials from UV radiation. 2-[2-(2,4-dimethylphenoxy)ethyl]-2H-1,2,3-benzotriazole has been used in various polymers, coatings, and plastics to improve their durability and longevity. It has also been used in the production of textiles, adhesives, and sealants. In addition, 2-[2-(2,4-dimethylphenoxy)ethyl]-2H-1,2,3-benzotriazole has been used in the synthesis of other benzotriazole derivatives, which have potential applications in drug discovery and development.